Cas no 2171894-47-4 (4-(2-methylpent-4-yn-2-yl)aminobenzoic acid)

• Product Name: 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid
• CAS No: 2171894-47-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5974990
• PubChem ID: 165779131
• Update Time: 2025-05-20

4-(2-methylpent-4-yn-2-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid
• EN300-1449081
• 4-[(2-methylpent-4-yn-2-yl)amino]benzoic acid
• 2171894-47-4

• Inchi： 1S/C13H15NO2/c1-4-9-13(2,3)14-11-7-5-10(6-8-11)12(15)16/h1,5-8,14H,9H2,2-3H3,(H,15,16)
• InChI Key： HRNPPHMSOGZEJY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid

Research Briefing on 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid (CAS: 2171894-47-4)

Recent studies on 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid (CAS: 2171894-47-4) have highlighted its potential as a versatile intermediate in pharmaceutical and chemical synthesis. This compound, characterized by its unique alkyne and amino functional groups, has been investigated for its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The growing interest in this molecule stems from its ability to serve as a building block for more complex structures with enhanced biological activity.

One of the key areas of research focuses on the compound's application in click chemistry, where its alkyne moiety enables efficient conjugation with azide-containing biomolecules. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in the synthesis of targeted drug delivery systems. These systems leverage the compound's structural features to improve pharmacokinetic properties and reduce off-target effects, a critical advancement in precision medicine.

In addition to its role in drug development, 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid has been explored as a precursor for fluorescent probes. A 2023 study published in Chemical Communications detailed its incorporation into probes for real-time imaging of cellular processes, offering new insights into disease mechanisms at the molecular level. The compound's stability and reactivity under physiological conditions make it particularly suitable for such applications, further broadening its utility in biomedical research.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid. Recent patents, such as WO2023056789, propose novel catalytic methods to enhance yield and purity, addressing previous limitations in large-scale production. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings, paving the way for future innovations in drug discovery and diagnostics.

In conclusion, 4-(2-methylpent-4-yn-2-yl)aminobenzoic acid (CAS: 2171894-47-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its dual functionality and adaptability to various synthetic strategies underscore its potential to drive significant progress in therapeutic development. Ongoing studies aim to further elucidate its mechanisms of action and expand its applications, solidifying its role as a key player in the field.